Cas no 1855889-74-5 ((2-Ethyl-5-nitro-2h-pyrazol-3-yl)-acetonitrile)

• Product Name: (2-Ethyl-5-nitro-2h-pyrazol-3-yl)-acetonitrile
• CAS No: 1855889-74-5
• MF: C₇H₈N₄O₂
• MW: 180.16402053833
• CID: 5737310
• PubChem ID: 122165666
• Update Time: 2023-11-10

(2-Ethyl-5-nitro-2h-pyrazol-3-yl)-acetonitrile Chemical and Physical Properties

Names and Identifiers

• (1-ethyl-3-nitro-1H-pyrazol-5-yl)acetonitrile
• STL585098
• MFCD29060610
• 2-(1-ethyl-3-nitro-1H-pyrazol-5-yl)acetonitrile
• AKOS030247717
• 1855889-74-5
• 2-(2-ethyl-5-nitropyrazol-3-yl)acetonitrile
• (1-ETHYL-3-NITRO-1H-PYRAZOL-5-YL)METHYL CYANIDE
• (2-ETHYL-5-NITRO-2H-PYRAZOL-3-YL)-ACETONITRILE
• EN300-1086982
• 1H-Pyrazole-5-acetonitrile, 1-ethyl-3-nitro-
• (2-Ethyl-5-nitro-2h-pyrazol-3-yl)-acetonitrile

• Inchi： 1S/C7H8N4O2/c1-2-10-6(3-4-8)5-7(9-10)11(12)13/h5H,2-3H2,1H3
• InChI Key： NXCVQNVPWGTXET-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(CC#N)N(CC)N=1)=O

Computed Properties

• Exact Mass: 180.06472551g/mol
• Monoisotopic Mass: 180.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 383.6±27.0 °C(Predicted)
• pka: -3.22±0.10(Predicted)